Cas no 1314713-36-4 (1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314713-36-4
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 4583468
• PubChem ID: 84780133
• Update Time: 2025-06-12

1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-5-methylphenyl)cyclobutanecarboxylic Acid
• Cyclobutanecarboxylic acid, 1-(3-fluoro-5-methylphenyl)-
• 1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H13FO2/c1-8-5-9(7-10(13)6-8)12(11(14)15)3-2-4-12/h5-7H,2-4H2,1H3,(H,14,15)
• InChI Key： NELHTZSXAAUBNY-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=CC(F)=C2)(C(O)=O)CCC1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 339.5±37.0 °C at 760 mmHg
• Flash Point: 159.1±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314713-36-4)

The compound 1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314713-36-4) is a fluorinated aromatic carboxylic acid derivative with a cyclobutane ring, which has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and methyl substituents on the phenyl ring, contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for small molecule therapeutics, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for fluorinated compounds like 1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound’s carboxylic acid functional group also makes it a versatile intermediate for coupling reactions, such as amide bond formation, which is critical in peptide synthesis and prodrug design.

From an industrial perspective, CAS No. 1314713-36-4 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on reducing hazardous waste, chemists are exploring catalytic methods to synthesize such fluorinated derivatives efficiently. Questions like "How to optimize the synthesis of 1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid?" or "What are the applications of fluorinated cyclobutane derivatives?" are frequently searched in academic and industrial forums, reflecting the compound’s relevance.

The structural motif of cyclobutane in this compound is another area of interest. Cyclobutane rings are known to introduce conformational rigidity, which can enhance target binding affinity in drug molecules. This has led to investigations into its use in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. Additionally, the methylphenyl group offers opportunities for further functionalization, making it a valuable scaffold in combinatorial chemistry.

Analytical characterization of 1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Researchers often search for "spectral data for CAS 1314713-36-4" or "purity standards for fluorinated carboxylic acids," highlighting the need for reliable reference materials. The compound’s stability under various pH conditions and thermal properties are also critical for formulation scientists.

In summary, 1-(3-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314713-36-4) represents a promising candidate for multiple applications, from pharmaceuticals to advanced materials. Its combination of fluorine substitution, cyclobutane rigidity, and carboxylic acid reactivity makes it a standout in modern synthetic chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovation-driven research.